Cas no 71715-46-3 ([1,1'-Biphenyl]-2-ol, 2',5'-dimethoxy-)

• Product Name: [1,1'-Biphenyl]-2-ol, 2',5'-dimethoxy-
• CAS No: 71715-46-3
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• MDL: MFCD18312919
• CID: 545160
• PubChem ID: 12532807
• Update Time: 2025-10-24

[1,1'-Biphenyl]-2-ol, 2',5'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-ol, 2',5'-dimethoxy-
• 2-(2,5-dimethoxyphenyl)phenol
• MFCD18312919
• 71715-46-3
• 2-(2,5-Dimethoxyphenyl)phenol, 95%
• DTXSID60501568
• AKOS017557076
• 2',5'-Dimethoxy[1,1'-biphenyl]-2-ol

• MDL： MFCD18312919
• Inchi： 1S/C14H14O3/c1-16-10-7-8-14(17-2)12(9-10)11-5-3-4-6-13(11)15/h3-9,15H,1-2H3
• InChI Key： AANWUWQWICPYPT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=CC=CC=1O)OC

Computed Properties

• Exact Mass: 230.09432
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-2-ol, 2',5'-dimethoxy-

[1,1'-Biphenyl]-2-ol, 2',5'-dimethoxy-

CAS No.71715-46-3 is a unique organic compound with the chemical name [1,1'-Biphenyl]-2-ol, 2',5'-dimethoxy-. This compound belongs to the class of biphenols, which are characterized by two phenolic rings connected by a single bond. The molecule features a hydroxyl group (-OH) at the 2-position of one phenyl ring and methoxy groups (-OCH₃) at the 2' and 5' positions of the other phenyl ring. This specific substitution pattern gives the compound its distinct chemical properties and potential applications in various fields.

The structure of [1,1'-Biphenyl]-2-ol, 2',5'-dimethoxy- is highly symmetrical, which influences its physical and chemical properties. The biphenolic system is known for its ability to form hydrogen bonds due to the presence of the hydroxyl group, making it suitable for applications in drug design and material science. Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly in the development of potential anti-inflammatory and antioxidant agents.

One of the most recent advancements in the synthesis of CAS No.71715-46-3 involves a novel approach using microwave-assisted synthesis. This method has been shown to significantly reduce reaction times while maintaining high yields and purity levels. Researchers have also explored the use of green chemistry principles in synthesizing this compound, emphasizing the use of environmentally friendly solvents and catalysts.

In terms of applications, [1,1'-Biphenyl]-2-ol, 2',5'-dimethoxy- has been studied for its potential as a precursor in the synthesis of more complex molecules with pharmacological activity. For instance, recent research has focused on its role as an intermediate in the development of new antiviral agents. The compound's ability to undergo various chemical transformations makes it a valuable building block in organic synthesis.

The electronic properties of CAS No.71715-46-3 have also been investigated using computational chemistry techniques such as density functional theory (DFT). These studies have provided insights into the molecule's electronic structure and reactivity, which are crucial for understanding its behavior in different chemical environments.

Furthermore, [1,1'-Biphenyl]-2-ol, 2',5'-dimethoxy- has shown promise in material science applications, particularly in the development of novel materials with unique optical and electronic properties. Its ability to form self-assembled monolayers (SAMs) has been explored for use in nanotechnology and surface modification applications.

In conclusion, CAS No.71715-46-3, or [1,1'-Biphenyl]-2-ol, 2',5'-dimethoxy-, is a versatile compound with a wide range of potential applications across various scientific disciplines. Its unique structure and properties continue to be explored through cutting-edge research methodologies, making it an important subject of study in contemporary organic chemistry.